Cas no 6273-66-1 (3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride)

3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride structure
6273-66-1 structure
Product Name:3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride
CAS No:6273-66-1
MF:C16H18ClNO2
MW:291.772623538971
CID:957551
PubChem ID:54599192
Update Time:2025-04-19

3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine,hydrochloride
    • 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine
    • hydrochloride
    • NSC35636
    • NSC-35636
    • 3-(2H-1,3-Benzodioxol-5-yl)-1-phenylpropan-1-amine--hydrogen chloride (1/1)
    • DTXSID00712671
    • 6273-66-1
    • 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride
    • Inchi: 1S/C16H17NO2.ClH/c17-14(13-4-2-1-3-5-13)8-6-12-7-9-15-16(10-12)19-11-18-15;/h1-5,7,9-10,14H,6,8,11,17H2;1H
    • InChI Key: BVNKZNQXZBZIRX-UHFFFAOYSA-N
    • SMILES: Cl.O1COC2=CC=C(C=C12)CCC(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 255.12601
  • Monoisotopic Mass: 291.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
  • LogP: 4.55020
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